3-[(4-fluorophenyl)thio]-1-(4-methylphenyl)-2,5-pyrrolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4-fluorophenyl)thio]-1-(4-methylphenyl)-2,5-pyrrolidinedione, also known as FTM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. FTM belongs to the class of compounds known as thalidomide analogs, which have been shown to have anti-inflammatory, immunomodulatory, and anti-cancer properties.
Mechanism of Action
The exact mechanism of action of 3-[(4-fluorophenyl)thio]-1-(4-methylphenyl)-2,5-pyrrolidinedione is not fully understood, but it is thought to involve the modulation of the immune response by targeting specific signaling pathways. This compound has been shown to inhibit the activity of the transcription factor NF-κB, which is a key regulator of the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of angiogenesis, the induction of apoptosis in cancer cells, and the modulation of the immune response. This compound has also been shown to have anti-tumor effects in various cancer cell lines.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-[(4-fluorophenyl)thio]-1-(4-methylphenyl)-2,5-pyrrolidinedione for lab experiments is its relatively simple synthesis method, which allows for large-scale production. However, this compound is also highly reactive and can be difficult to handle, which can pose challenges in certain experimental settings.
Future Directions
There are several potential future directions for research involving 3-[(4-fluorophenyl)thio]-1-(4-methylphenyl)-2,5-pyrrolidinedione. One area of interest is the development of this compound analogs with improved pharmacological properties, such as increased bioavailability and reduced toxicity. Another area of research is the investigation of the potential therapeutic applications of this compound in various inflammatory and autoimmune diseases, as well as in cancer treatment. Finally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify potential targets for therapeutic intervention.
Synthesis Methods
The synthesis of 3-[(4-fluorophenyl)thio]-1-(4-methylphenyl)-2,5-pyrrolidinedione involves a series of chemical reactions that begin with the condensation of 4-fluorothiophenol with 4-methylphenylacetic acid to form the intermediate 4-[(4-fluorophenyl)thio]-4-methylphenylacetic acid. This intermediate is then cyclized with phthalic anhydride to produce this compound.
Scientific Research Applications
3-[(4-fluorophenyl)thio]-1-(4-methylphenyl)-2,5-pyrrolidinedione has been extensively studied for its potential applications in various fields of scientific research. One of the key areas of research is its anti-inflammatory and immunomodulatory effects. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, which are implicated in the pathogenesis of various inflammatory diseases.
properties
IUPAC Name |
3-(4-fluorophenyl)sulfanyl-1-(4-methylphenyl)pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FNO2S/c1-11-2-6-13(7-3-11)19-16(20)10-15(17(19)21)22-14-8-4-12(18)5-9-14/h2-9,15H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEDFOGDTFCJYFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.